Cas no 2248355-13-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[2-(dimethylamino)ethyl]sulfanyl}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[2-(dimethylamino)ethyl]sulfanyl}acetate
• CAS No: 2248355-13-5
• MF: C₁₄H₁₆N₂O₄S
• MW: 308.352842330933
• CID: 5835612
• PubChem ID: 165725057
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[2-(dimethylamino)ethyl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6513716
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[2-(dimethylamino)ethyl]sulfanyl}acetate
• 2248355-13-5

• Inchi： 1S/C14H16N2O4S/c1-15(2)7-8-21-9-12(17)20-16-13(18)10-5-3-4-6-11(10)14(16)19/h3-6H,7-9H2,1-2H3
• InChI Key： GHCSJYNVWAJBQO-UHFFFAOYSA-N
• SMILES： S(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)CCN(C)C

Computed Properties

• Exact Mass: 308.08307817g/mol
• Monoisotopic Mass: 308.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[2-(dimethylamino)ethyl]sulfanyl}acetate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[2-(dimethylamino)ethyl]sulfanyl}acetate (CAS No. 2248355-13-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[2-(dimethylamino)ethyl]sulfanyl}acetate (CAS No. 2248355-13-5) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 1,3-dioxo-isoindole core and a dimethylaminoethyl sulfanyl side chain, makes it a subject of interest for drug discovery and molecular engineering. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and signal transduction modulation.

In recent years, the demand for innovative small-molecule compounds like 2248355-13-5 has surged, driven by advancements in precision medicine and proteomics. This compound's ability to interact with specific biological targets aligns with the growing focus on personalized therapeutics, a hot topic in both academic and industrial circles. Its sulfanylacetate moiety, in particular, has drawn attention for its potential role in redox regulation and thiol-based conjugation, which are critical in designing prodrugs or bioresponsive materials.

From a synthetic chemistry perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives are known for their versatility. The incorporation of a dimethylaminoethyl group enhances solubility and bioavailability, addressing common challenges in drug formulation. This feature resonates with current trends in AI-driven drug design, where computational models prioritize compounds with optimized pharmacokinetic profiles. Searches for terms like "isoindole derivatives in drug development" or "CAS 2248355-13-5 applications" reflect the scientific community's curiosity about this niche.

Another area of interest is the compound's potential role in bioconjugation. The sulfanyl linker in its structure offers a reactive handle for attaching fluorescent probes or other functional groups, making it valuable in diagnostic imaging and theranostics. This aligns with the rising popularity of multimodal imaging techniques, a frequent search topic among biomedical researchers. Furthermore, its stability under physiological conditions makes it a candidate for sustained-release formulations, another trending subject in pharmaceutical forums.

Quality control and analytical characterization of 2248355-13-5 are also critical discussion points. Techniques like HPLC-MS and NMR spectroscopy are essential for verifying its purity, given the compound's complex stereochemistry. Queries such as "how to analyze isoindole derivatives" or "CAS 2248355-13-5 synthesis protocol" highlight the practical challenges researchers face. Regulatory compliance, especially concerning Good Manufacturing Practices (GMP), further underscores the need for rigorous documentation—a recurring theme in industry publications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[2-(dimethylamino)ethyl]sulfanyl}acetate represents a convergence of cutting-edge chemistry and translational research. Its multifaceted applications—from drug discovery to diagnostic tools—position it as a compound worthy of continued investigation. As the scientific community gravitates toward highly functionalized heterocycles, this molecule exemplifies the innovation driving modern life sciences.